N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C16H17ClN2S/c17-15-8-4-7-14(11-15)12-19-16(20)18-10-9-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2,(H2,18,19,20)
• InChI Key: PCQVKSIOHJUMFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NCC2=CC(=CC=C2)Cl
• Molecular Formula: C16H17ClN2S
• Molecular Weight: 304.8 g/mol
• Solubility: 13.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea, also known as CBPTU, is a synthetic compound that has been extensively studied for its pharmacological properties. CBPTU belongs to the class of thiourea derivatives, which have shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea is not fully understood. However, studies have suggested that N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea may exert its pharmacological effects by modulating various signaling pathways. N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has been found to inhibit the Akt/mTOR pathway, which is involved in cell growth and proliferation. It has also been shown to inhibit the NF-kB pathway, which is involved in inflammation. Furthermore, N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has been found to activate the AMPK pathway, which is involved in glucose metabolism.
Biochemical and Physiological Effects
N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as tyrosinase, which is involved in melanin synthesis. N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has also been found to inhibit the activity of aldose reductase, which is involved in the development of diabetic complications. In addition, N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has been found to modulate the expression of various genes involved in cancer and inflammation.

Advantages and Limitations for Lab Experiments

N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It is also soluble in various organic solvents, which makes it easy to use in various assays. However, N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has some limitations for lab experiments. It has low water solubility, which may limit its use in some assays. In addition, N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for the study of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea. First, more studies are needed to elucidate the mechanism of action of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea. Second, more studies are needed to evaluate the efficacy of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea in various disease models. Third, more studies are needed to evaluate the safety and toxicity of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea in humans. Fourth, more studies are needed to develop new analogs of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea with improved pharmacological properties. Finally, more studies are needed to evaluate the potential clinical applications of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea.
Conclusion
In conclusion, N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea is a synthetic compound that has shown promising results in the treatment of various diseases. Its pharmacological properties have been extensively studied, and it has been found to inhibit the growth of cancer cells, reduce inflammation, and improve glucose metabolism. N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea, and more research is needed to fully elucidate its pharmacological properties and potential clinical applications.

Synthesis Methods

The synthesis of N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea involves the reaction of 3-chlorobenzylamine with 2-phenylethylisothiocyanate in the presence of a base. The reaction yields N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea as a white crystalline solid with a melting point of 114-116°C. The purity of the compound can be confirmed by spectroscopic techniques such as NMR and IR.

Scientific Research Applications

N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has been studied extensively for its pharmacological properties. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and diabetes. N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of arthritis. In addition, N-(3-chlorobenzyl)-N'-(2-phenylethyl)thiourea has been found to improve glucose tolerance and reduce insulin resistance in animal models of diabetes.